Cas no 2138185-40-5 (1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine)

• Product Name: 1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine
• CAS No: 2138185-40-5
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6592610
• PubChem ID: 165466096
• Update Time: 2025-05-24

1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-783657
• 1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine
• 2138185-40-5

• Inchi： 1S/C13H17N3O/c14-13-15-7-9-16(13)8-4-10-17-11-12-5-2-1-3-6-12/h1-3,5-7,9H,4,8,10-11H2,(H2,14,15)
• InChI Key： OBYMHWQFAXOZHL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCN1C=CN=C1N

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine

Research Brief on 1-[3-(Benzyloxy)propyl]-1H-imidazol-2-amine (CAS: 2138185-40-5): Recent Advances and Applications

The compound 1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine (CAS: 2138185-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole core and benzyloxypropyl side chain, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research involves the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, where the imidazole-2-amine moiety was found to enhance binding affinity to specific ATP-binding pockets. The benzyloxypropyl side chain, in particular, was shown to improve solubility and pharmacokinetic properties.

In addition to its synthetic applications, recent investigations have explored the direct biological activity of 1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine. Preliminary in vitro studies suggest that it may exhibit moderate antimicrobial activity against certain Gram-positive bacteria, possibly due to interference with cell wall biosynthesis. However, further research is needed to elucidate the exact mechanism of action and to assess its efficacy in vivo.

Another promising avenue of research involves the compound's potential as an anti-inflammatory agent. A 2024 preprint on bioRxiv reported that derivatives of 1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine showed significant inhibition of NF-κB signaling in macrophage cell lines, suggesting possible applications in the treatment of chronic inflammatory diseases. The study highlighted the importance of the benzyloxy group in modulating this activity.

From a chemical perspective, recent advances in the synthesis of 1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine have focused on improving yield and purity. A novel catalytic method developed by researchers at ETH Zurich in 2023 achieved an 85% yield while reducing the number of synthetic steps from five to three. This improvement in synthetic accessibility could facilitate broader investigation of the compound's pharmaceutical potential.

Looking forward, several research groups have indicated plans to explore the compound's utility in targeted drug delivery systems. The benzyloxypropyl side chain presents opportunities for conjugation with various drug molecules or nanoparticles, potentially enabling tissue-specific delivery. Computational modeling studies are currently underway to predict optimal conjugation strategies and to assess the stability of such constructs.

In conclusion, 1-[3-(benzyloxy)propyl]-1H-imidazol-2-amine represents a versatile chemical entity with multiple potential applications in drug discovery and development. While significant progress has been made in understanding its properties and activities, further research is needed to fully realize its therapeutic potential. The coming years will likely see increased investigation of this compound and its derivatives across various therapeutic areas.